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Compound of Interest

Compound Name: 4-Hydroxybutyl acrylate

Cat. No.: B1195278 Get Quote

An In-depth Technical Guide to the Health and Safety Considerations for Handling 4-
Hydroxybutyl Acrylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety considerations for the

handling of 4-Hydroxybutyl acrylate (4-HBA). The information is intended for professionals in

research, scientific, and drug development fields to ensure safe laboratory practices.

Chemical and Physical Properties
4-Hydroxybutyl acrylate is a colorless liquid with the chemical formula C₇H₁₂O₃.[1] It is

essential to understand its physical and chemical properties to handle it safely.
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Property Value Reference

CAS Number 2478-10-6 [1]

Molecular Weight 144.17 g/mol [1]

Boiling Point 95 °C at 0.1 mmHg [1]

Melting Point -80 °C [2]

Flash Point 130 °C [2]

Density 1.041 g/mL at 25 °C [3]

Solubility Soluble in water [4]

Toxicological Data
Exposure to 4-HBA can have various toxicological effects. The following tables summarize the

available quantitative data on its acute toxicity and ecotoxicity.

Acute Toxicity
Endpoint Species Route Value Guideline Reference

LD₅₀
Rat (male

and female)
Oral 871 mg/kg

OECD Test

Guideline 401
[1]

LD₅₀
Rat (male

and female)
Dermal

> 2,000

mg/kg

OECD Test

Guideline 402
[1]

Skin Irritation Rabbit Dermal Irritating
OECD Test

Guideline 404
[1]

Eye Irritation Rabbit Ocular

Irreversible

effects on the

eye

Draize Test [1]

Skin

Sensitization
Guinea Pig Dermal Sensitizer

OECD Test

Guideline 406
[1]

Ecotoxicity
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Endpoint Species Duration Value Guideline Reference

LC₅₀

Leuciscus

idus (Golden

orfe)

96 h 14.66 mg/L DIN 38412 [5]

EC₅₀

Daphnia

magna

(Water flea)

48 h 22.53 mg/L (ECHA) [5]

ErC₅₀

Desmodesmu

s subspicatus

(green algae)

72 h 13.6 mg/L
OECD Test

Guideline 201
[5]

EC₅₀
Activated

sludge
30 min > 1,000 mg/L

OECD Test

Guideline 209
[5]

Hazard Identification and Precautionary Measures
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4-HBA is classified with the following hazards:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H317: May cause an allergic skin reaction.[2]

H318: Causes serious eye damage.[2]

H402: Harmful to aquatic life.[2]

Signal Word: Danger[2]

It is crucial to wear appropriate personal protective equipment (PPE), including chemical-

resistant gloves and eye protection or a face shield.[2] Avoid breathing mist, vapor, or spray.[2]

Contaminated work clothing should not be allowed out of the workplace.[2] Do not eat, drink, or

smoke when using this product and wash contaminated body parts thoroughly after handling.

[2]
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Experimental Protocols for Safety Assessment
The toxicological data presented in this guide are primarily based on standardized OECD test

guidelines. Below are detailed methodologies for the key experiments cited.

OECD Test Guideline 401: Acute Oral Toxicity
This test provides information on health hazards likely to arise from a single, short-term oral

exposure to a substance.[6]

Principle: The test substance is administered orally by gavage in graduated doses to several

groups of experimental animals, with one dose per group.[6] Observations of effects and

deaths are made.[6] Animals that die during the test are necropsied, as are surviving animals

at the conclusion of the test.[6]

Animal Species: The preferred species is the rat.[6] At least 5 rodents of the same sex are

used at each dose level.[6]

Procedure:

Animals are fasted overnight prior to administration.[6]

The test substance is administered in a single dose by gavage.[6] The volume should not

exceed 1 mL/100 g of body weight for rodents.[6]

Food is withheld for a further 3-4 hours after administration.[6]

Animals are observed for mortality, signs of toxicity (tremors, convulsions, salivation,

diarrhea, lethargy, etc.), and changes in body weight for at least 14 days.[6]

A necropsy is performed on all animals, and any gross pathological changes are recorded.

[6]

Data Analysis: The LD₅₀ is calculated, which is the statistically derived single dose that can

be expected to cause death in 50% of the animals.[6]

OECD Test Guideline 402: Acute Dermal Toxicity
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This test assesses the potential short-term hazards of a chemical substance when exposed

through the skin.[7]

Principle: The test substance is applied to the skin of experimental animals in a stepwise

procedure using multiple dose levels.[8] The animals are observed for signs of toxicity and

mortality.[7]

Animal Species: Young adult rats are typically used.[8]

Procedure:

Approximately 24 hours before the test, the fur is removed from the dorsal area of the

trunk of the animals.[9]

The test substance is applied uniformly over a shaved area of approximately 10% of the

total body surface.[7]

The substance is held in contact with the skin with a porous gauze dressing and non-

irritating tape for a 24-hour exposure period.[7]

Animals are observed daily for at least 14 days for signs of toxicity and mortality.[7] Body

weights are recorded at least weekly.[7]

A gross necropsy is performed on all animals at the end of the study.[7]

Data Analysis: The LD₅₀ value is calculated.[9]

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion
This test is used to evaluate the potential of a substance to cause skin irritation or corrosion.[4]

Principle: The test substance is applied in a single dose to a small area of the skin of an

experimental animal.[10] Untreated skin areas serve as a control.[10]

Animal Species: The albino rabbit is the preferred laboratory animal.[10]

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 15 Tech Support

https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5047-380-acute-dermal-toxicity-b-oecd-402-2017-epa-oppts-870-1200-oppts-1998
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5047-380-acute-dermal-toxicity-b-oecd-402-2017-epa-oppts-870-1200-oppts-1998
https://www.scribd.com/document/94411090/Acute-Dermal-Toxicity-Oecd-402
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.scribd.com/document/94411090/Acute-Dermal-Toxicity-Oecd-402
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A defined amount of the test substance (0.5 mL for liquids or 0.5 g for solids) is applied to

a small area of skin (approximately 6 cm²).[10]

The exposure period is 4 hours, after which the residual test substance is removed.[10]

The skin is examined for signs of erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after exposure.[4] Observations continue for up to 14 days to assess the

reversibility of any effects.[10]

Data Analysis: The dermal irritation scores are evaluated based on the nature and severity of

the lesions and their reversibility.[10]

OECD Test Guideline 405: Acute Eye Irritation/Corrosion
This test is used to identify and evaluate substances with the potential to cause acute eye

irritation or corrosion.[11]

Principle: The test substance is applied in a single dose to one of the eyes of a single

experimental animal.[11] The untreated eye serves as a control.[11]

Animal Species: The albino rabbit is typically used.[11]

Procedure:

A single dose of the test substance is applied into the conjunctival sac of one eye.[11]

The eye is examined at 1, 24, 48, and 72 hours after application to assess the degree of

irritation or corrosion.[12] The observation period can extend up to 21 days to evaluate the

reversibility of effects.[11]

Scoring systems are used to quantify ocular responses, including corneal opacity, iritis,

and conjunctival redness and chemosis.[11]

Data Analysis: The ocular irritation scores are evaluated in conjunction with the nature,

severity, and reversibility of the lesions.[12]

OECD Test Guideline 406: Skin Sensitisation
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This test assesses whether a product has the potential to cause allergic skin reactions.[13]

Principle: The test involves an initial exposure to the product (induction) followed by a rest

period and then a re-exposure (challenge).[13]

Animal Species: Young adult guinea pigs are usually used.[13]

Procedure (Guinea Pig Maximization Test - GPMT):

Induction: Animals are initially exposed to the test substance through intradermal

injections with Freund's Complete Adjuvant to potentiate the immune response, followed

by a topical application.[14]

Rest Period: A rest period of 10-14 days allows for the development of an immune

response.[14]

Challenge: The animals are then re-exposed to the test substance via a topical

application.[14]

Skin reactions (erythema and edema) are observed and graded approximately 24 and 48

hours after the challenge.[13]

Data Analysis: The severity of the skin reactions in the test animals is compared to a control

group to determine the sensitization potential.[15]

Signaling Pathways and Experimental Workflows
While specific signaling pathways for 4-HBA-induced toxicity are not extensively detailed in the

available literature, the known effects of acrylates as skin irritants and sensitizers suggest the

involvement of common inflammatory and immune response pathways.

Hypothetical Signaling Pathway for Acrylate-Induced
Skin Sensitization
The following diagram illustrates a plausible signaling pathway for skin sensitization caused by

a reactive chemical like an acrylate. This is a generalized representation.
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Hypothetical Signaling Pathway for Acrylate-Induced Skin Sensitization
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Caption: Hypothetical pathway of acrylate-induced skin sensitization.
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Experimental Workflow for Acute Dermal Toxicity (OECD
402)
This diagram outlines the typical workflow for conducting an acute dermal toxicity study

according to OECD Guideline 402.
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Experimental Workflow for Acute Dermal Toxicity (OECD 402)
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Caption: Workflow for OECD 402 Acute Dermal Toxicity study.
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Logical Relationship for Handling a 4-HBA Spill
This diagram illustrates the decision-making process and actions to be taken in the event of a

4-HBA spill.
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Logical Relationship for Handling a 4-HBA Spill
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Caption: Decision-making workflow for a 4-HBA spill.
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Handling, Storage, and Disposal
Proper handling and storage are critical to prevent hazardous polymerization.

Storage: 4-HBA must always be stored under air, never under inert gases, as oxygen is

required for the stabilizer to be effective.[6] The storage temperature should not exceed 25

°C.[6] Protect from direct sunlight and UV light.[13]

Handling: Avoid all direct contact with the substance.[13] Ground all transfer equipment to

prevent electrostatic discharge.[13]

Disposal: Dispose of contents and containers to a hazardous or special waste collection

point in accordance with local regulations.[2]

First Aid Measures
In case of exposure, follow these first aid measures:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[1]

Skin Contact: Immediately wash the skin thoroughly with plenty of soap and water.[1]

Remove contaminated clothing and wash it before reuse.[2]

Eye Contact: Immediately wash affected eyes for at least 15 minutes under running water

with eyelids held open.[1] Seek immediate medical attention from an eye specialist.[1]

Ingestion: Rinse the mouth and then drink 200-300 ml of water.[1] Seek immediate medical

attention.[1]

This technical guide provides essential health and safety information for handling 4-
Hydroxybutyl acrylate. Adherence to these guidelines is paramount for ensuring a safe

working environment for all laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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